N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Molecular Formula: C25H21N5
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N,N-dibenzyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H21N5/c1-4-10-20(11-5-1)17-29(18-21-12-6-2-7-13-21)24-23-16-28-30(25(23)27-19-26-24)22-14-8-3-9-15-22/h1-16,19H,17-18H2
• InChI Key: VLFPABDWPUMAAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=NC=NC4=C3C=NN4C5=CC=CC=C5

Description

N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a compound belonging to the pyrazolo[3,4-d]pyrimidine family. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications, particularly in the field of cancer research .

Preparation Methods

One common synthetic route involves the reaction of 4-amino-1H-pyrazolo[3,4-d]pyrimidine with benzyl chloride in the presence of a base such as potassium carbonate . The reaction is carried out under reflux conditions in a suitable solvent like dimethylformamide (DMF) to yield the desired product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and purity .

Chemical Reactions Analysis

N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzyl or phenyl groups can be replaced by other substituents using appropriate reagents and conditions.

Common reagents and conditions used in these reactions include organic solvents like DMF, dichloromethane, and methanol, as well as catalysts like palladium on carbon for hydrogenation reactions . Major products formed from these reactions depend on the specific reagents and conditions used but generally include various substituted pyrazolo[3,4-d]pyrimidine derivatives .

Scientific Research Applications

N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied for its potential applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. Some of its notable applications include:

Chemistry: The compound serves as a valuable intermediate in the synthesis of various pyrazolo[3,4-d]pyrimidine derivatives with potential biological activities.

Biology: It has been investigated for its cytotoxic effects against cancer cell lines, showing promising results in inhibiting the growth of certain cancer cells.

Medicine: The compound’s potential as an anticancer agent has been explored, with studies indicating its ability to inhibit key enzymes involved in cancer cell proliferation.

Industry: This compound can be used in the development of new pharmaceuticals and agrochemicals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves its interaction with specific molecular targets and pathways. The compound has been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation . By inhibiting CDKs, the compound can induce cell cycle arrest and apoptosis in cancer cells, thereby exerting its anticancer effects . Additionally, molecular docking studies have revealed that the compound fits well into the active site of CDKs, forming essential hydrogen bonds with key amino acid residues .

Comparison with Similar Compounds

N,N-dibenzyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can be compared with other similar compounds in the pyrazolo[3,4-d]pyrimidine family, such as:

4-aminopyrazolo[3,4-d]pyrimidine: This compound shares the same core structure but lacks the N,N-dibenzyl and phenyl groups, resulting in different biological activities.

1-cyclobutyl-3-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine: This derivative features a cyclobutyl and dimethoxyphenyl group, which may confer different pharmacological properties compared to this compound.

The uniqueness of this compound lies in its specific substituents, which contribute to its distinct biological activities and potential therapeutic applications .